3-hydroxy-4-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-hydroxy-4-methyl-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• InChI: InChI=1S/C14H14O3/c1-8-12(15)7-6-10-9-4-2-3-5-11(9)14(16)17-13(8)10/h6-7,15H,2-5H2,1H3
• InChI Key: OLCPVIMTGKFYJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2CCCC3)O
• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol

Description

3-Hydroxy-4-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one is a chemical compound with the linear formula C14H14O3. It has a molecular weight of 230.266. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H14O3/c1-8-12(15)7-6-10-9-4-2-3-5-11(9)14(16)17-13(8)10/h6-7,15H,2-5H2,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 230.26. It is recommended to be stored in a refrigerator.

Scientific Research Applications

Fluorescence and Metal Interaction Properties

• 3-hydroxy-4-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one derivatives have been investigated for their fluorescence and metal interaction properties. These compounds exhibit fluorescence enhancement in the presence of metals, suggesting potential applications in fluorescence spectroscopy-based methodologies across analytical, environmental, and medicinal chemistry (Gülcan et al., 2022).

Biological Activity and Central Nervous System Effects

• Some derivatives of this compound have been found to possess low toxicity and stimulate the central and peripheral nervous systems, displaying neuroleptic and tranquilizing activities. This indicates potential applications in the development of therapeutic agents targeting the nervous system (Garazd et al., 2002).

Potential as Cholinesterase Inhibitors

• Derivatives of this compound have been synthesized and evaluated as potential inhibitors of acetylcholinesterase and butyrylcholinesterase, enzymes associated with Alzheimer's Disease. This research suggests potential applications in cognitive enhancement and Alzheimer's treatment (Gulcan et al., 2014).

Synthesis and Characterization

• Various synthesis methods and the characterization of this compound and its derivatives have been explored, which is critical for developing applications in different scientific fields (Kumar et al., 1997).

Fluorescent Sensors for Metal Detection

• Some derivatives have been shown to act as selective fluorescent sensors for Iron (III), suggesting potential applications in metal detection and environmental monitoring (Shukur et al., 2021).

Antimicrobial Activity

• Certain derivatives have demonstrated antimicrobial activities, indicating potential use in developing new antimicrobial agents (El-Shaaer, 2012).

Fluorescence Properties in Solid State

• The compound and its derivatives exhibit excellent fluorescence properties in the solid state, which could be applied in the development of new materials with specific optical properties (Shi et al., 2017).

Mechanism of Action

While the exact mechanism of action for this compound is not clear, a study has shown that similar compounds can act as on-off selective fluorescent sensors for Iron (III) under in vitro and ex vivo conditions. This suggests potential applications in biological sensing.

Safety and Hazards

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